Cas no 174075-27-5 (1-Fluoro-4-(1-fluoroethyl)benzene)

• Product Name: 1-Fluoro-4-(1-fluoroethyl)benzene
• CAS No: 174075-27-5
• MF: C₈H₈F₂
• MW: 142.145929336548
• CID: 2625334
• PubChem ID: 10997131
• Update Time: 2025-04-21

1-Fluoro-4-(1-fluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 174075-27-5
• 1-fluoro-4-(1-fluoroethyl)benzene
• SCHEMBL21840890
• 1-fluoro-4-(1-fluoroethyl)-benzene
• 1-Fluoro-4-(1-fluoroethyl)benzene

• Inchi： 1S/C8H8F2/c1-6(9)7-2-4-8(10)5-3-7/h2-6H,1H3
• InChI Key： SAJAJABRLLZJEX-UHFFFAOYSA-N
• SMILES： FC(C)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 142.05940658g/mol
• Monoisotopic Mass: 142.05940658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes